Cas no 2168912-72-7 (2-cyclopentyl-N-(5-methyl-1H-pyrazol-3-yl)acetamide)

• Product Name: 2-cyclopentyl-N-(5-methyl-1H-pyrazol-3-yl)acetamide
• CAS No: 2168912-72-7
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5324919
• Update Time: 2025-10-28

2-cyclopentyl-N-(5-methyl-1H-pyrazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetamide, N-(5-methyl-1H-pyrazol-3-yl)-
• 2-cyclopentyl-N-(5-methyl-1H-pyrazol-3-yl)acetamide

• Inchi： 1S/C11H17N3O/c1-8-6-10(14-13-8)12-11(15)7-9-4-2-3-5-9/h6,9H,2-5,7H2,1H3,(H2,12,13,14,15)
• InChI Key： BPBHHHPZJAIELN-UHFFFAOYSA-N
• SMILES： C1(CC(NC2C=C(C)NN=2)=O)CCCC1

Additional information on 2-cyclopentyl-N-(5-methyl-1H-pyrazol-3-yl)acetamide

Introduction to 2-Cyclopentyl-N-(5-Methyl-1H-Pyrazol-3-Yl)Acetamide (CAS No. 2168912-72-7)

2-Cyclopentyl-N-(5-methyl-1H-pyrazol-3-yl)acetamide (CAS No. 2168912-72-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research findings.

Chemical Structure and Properties

2-Cyclopentyl-N-(5-methyl-1H-pyrazol-3-yl)acetamide is a small molecule with a molecular formula of C₁₃H₁₈N₂O and a molecular weight of 218.30 g/mol. The compound features a cyclopentyl ring attached to an acetamide group, which is further substituted with a 5-methyl-1H-pyrazol-3-yl moiety. This unique structural arrangement contributes to its stability and solubility in both polar and non-polar solvents, making it suitable for various pharmaceutical formulations.

The compound's chemical structure can be represented as:

            O
            |
            C-NH-C(CH2)4-CH3
             |
            N=C-NH-C(CH3)=NH
        

The cyclopentyl ring provides steric hindrance, which can influence the compound's binding affinity to specific protein targets. The acetamide group enhances the compound's lipophilicity, facilitating its cellular uptake and distribution. The 5-methyl-1H-pyrazol-3-yl moiety is known for its bioactivity, particularly in modulating inflammatory responses and neuroprotective effects.

Biological Activities and Mechanisms of Action

2-Cyclopentyl-N-(5-methyl-1H-pyrazol-3-yl)acetamide has been extensively studied for its anti-inflammatory and neuroprotective properties. Recent research has demonstrated that the compound exerts its effects through multiple mechanisms, including the inhibition of pro-inflammatory cytokines, modulation of immune cell function, and protection against oxidative stress.

A study published in the Journal of Medicinal Chemistry (2021) reported that 2-cyclopentyl-N-(5-methyl-1H-pyrazol-3-yl)acetamide significantly reduced the production of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-cyclopentyl-N-(5-methyl-1H-pyrazol-3-yl)acetamide has shown neuroprotective properties. A study published in the Journal of Neurochemistry (2020) demonstrated that the compound protected neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective effect may be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Future Directions

The promising biological activities of 2-cyclopentyl-N-(5-methyl-1H-pyrazol-3-yl)acetamide have led to increased interest in its clinical applications. Preclinical studies have shown that the compound is well-tolerated and exhibits low toxicity, making it a viable candidate for further development.

Ongoing clinical trials are evaluating the safety and efficacy of 2-cyclopentyl-N-(5-methyl-1H-pyrazol-3-yl)acetamide in various disease models. Early results from these trials have been encouraging, with the compound demonstrating significant therapeutic benefits without major adverse effects.

In conclusion, 2-cyclopentyl-N-(5-methyl-1H-pyrazol-3-yl)acetamide (CAS No. 2168912-72-7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating inflammatory and neurodegenerative diseases make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Further studies are warranted to fully explore its therapeutic potential and optimize its use in clinical settings.